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Compound of Interest

Compound Name: 2-Nitrophenol

Cat. No.: B165410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-nitrophenol in
various solvents. The document is intended to serve as a valuable resource for researchers,

scientists, and professionals in drug development by presenting quantitative solubility data,

detailed experimental protocols for solubility determination, and a visual representation of the

experimental workflow.

Quantitative Solubility Data
The solubility of 2-nitrophenol is influenced by the nature of the solvent, with significant

variations observed between polar and non-polar solvents, as well as the effect of temperature.

The following tables summarize the available quantitative data to facilitate easy comparison.
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Water 20 0.21

Water 25 0.25[1]

Water 100 1.08

Acetone 15.5 69.14

Benzene 15.5 107.38

Bromobenzene 20 95.31

Carbon Disulfide 15.5 47.59

Carbon Tetrachloride 15.5 40.42

Chloroform 15.5 99.68

Diethyl Ether 15.5 95.03

Diethyl Ether 21.9 139

Diethyl Ether 37.5 923.5

Ethanol (40%) 25 1.7

Ethanol (80%) 25 21

Ethanol (90%) 25 32.5

Ethanol (absolute) 25 46

Ethyl Acetate 15.5 130.95

Methanol 25 73.3

Pyridine 15.5 144.44

Toluene 15.5 45.28

Qualitative Solubility:
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2-Nitrophenol is described as slightly soluble in cold water and freely soluble in hot water.[2] It

is also reported to be very soluble in ethanol, ether, acetone, benzene, and pyridine.[1][3]

Experimental Protocols for Solubility Determination
The determination of solubility is a critical step in the physicochemical characterization of a

compound. The shake-flask method is a widely accepted and robust technique for determining

the equilibrium solubility of a compound in a given solvent. This can be coupled with various

analytical techniques for quantification, such as gravimetric analysis or UV-Visible

spectrophotometry.

Shake-Flask Method
This method involves agitating an excess amount of the solid solute with the solvent in a

sealed container at a constant temperature until equilibrium is reached.

Materials and Equipment:

2-Nitrophenol (solid)

Solvent of interest

Conical flasks or vials with stoppers

Thermostatically controlled shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Pipettes and volumetric flasks

Apparatus for chosen quantification method (e.g., evaporating dish for gravimetric analysis,

UV-Vis spectrophotometer)

Procedure:
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Preparation: Add an excess amount of solid 2-nitrophenol to a known volume or weight of

the solvent in a conical flask. The presence of undissolved solid is essential to ensure that a

saturated solution is formed.

Equilibration: Seal the flask and place it in a thermostatically controlled shaker or water bath

set to the desired temperature. Agitate the mixture for a sufficient period (typically 24-72

hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle. It is crucial to maintain the temperature of the solution during this step.

Sampling: Carefully withdraw a sample of the supernatant (the clear, saturated solution)

using a pipette. To avoid transferring any solid particles, it is recommended to filter the

sample through a syringe filter that is compatible with the solvent.

Quantification: Analyze the concentration of 2-nitrophenol in the filtered saturated solution

using a suitable analytical method.

Quantification Methods
1. Gravimetric Analysis:

This method is straightforward and relies on the evaporation of the solvent to determine the

mass of the dissolved solute.

Procedure:

Accurately weigh a clean, dry evaporating dish.

Pipette a known volume of the filtered saturated solution into the evaporating dish.

Weigh the evaporating dish with the solution to determine the mass of the solution.

Carefully evaporate the solvent in a fume hood or a well-ventilated area. A gentle heat

source may be used to expedite the process, but care must be taken to avoid decomposition

of the 2-nitrophenol.
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Once the solvent has completely evaporated, dry the evaporating dish containing the solid

residue in an oven at a suitable temperature until a constant weight is achieved.

Cool the dish in a desiccator and weigh it accurately.

The mass of the dissolved 2-nitrophenol is the difference between the final weight of the

dish with the residue and the initial weight of the empty dish. The mass of the solvent is the

difference between the weight of the dish with the solution and the weight of the dish with the

residue.

Calculate the solubility in terms of grams of solute per 100 grams of solvent.

2. UV-Visible Spectrophotometry:

This method is suitable for compounds that absorb ultraviolet or visible light and offers a

sensitive and accurate means of quantification.

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of 2-nitrophenol
of known concentrations in the solvent of interest.

Determination of Maximum Wavelength (λmax): Scan one of the standard solutions across a

range of UV-Visible wavelengths to determine the wavelength of maximum absorbance

(λmax). For p-nitrophenol, which is structurally similar, the λmax is around 317 nm in acidic

solution and 400 nm in alkaline solution.[4] The λmax for 2-nitrophenol should be

experimentally determined.

Calibration Curve: Measure the absorbance of each standard solution at the determined

λmax. Plot a graph of absorbance versus concentration to create a calibration curve. The

plot should be linear and pass through the origin (or have a y-intercept close to zero).

Sample Analysis: Take a known volume of the filtered saturated solution and dilute it with the

solvent to a concentration that falls within the range of the calibration curve.

Measure the absorbance of the diluted sample at the λmax.
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Use the equation of the line from the calibration curve to calculate the concentration of 2-
nitrophenol in the diluted sample.

Account for the dilution factor to determine the concentration of the original saturated

solution.

Calculate the solubility in the desired units (e.g., g/L or mol/L).

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in determining the solubility of 2-
nitrophenol using the shake-flask method followed by two common quantification techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Table 4-4, Physical and Chemical Properties of 2-Nitrophenol - Toxicological Profile for
Nitrophenols - NCBI Bookshelf [ncbi.nlm.nih.gov]

2. datasheets.scbt.com [datasheets.scbt.com]

3. atsdr.cdc.gov [atsdr.cdc.gov]

4. Spectrophotometric Determination of p-Nitrophenol under ENP Interference - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of 2-
Nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165410#solubility-of-2-nitrophenol-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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